3-(2-bromoethyl)-4-methyl-4H-1,2,4-triazole hydrobromide
Overview
Description
Synthesis Analysis
The synthesis of similar compounds often involves bromination reactions . For instance, the bromination of organic molecules has been extensively studied, and the electrochemical oxidation of bromide to bromine is a viable strategy to reduce waste by avoiding chemical oxidants . Various alkenes could be converted to their corresponding dibromides, bromohydrines, bromohydrin ethers, and cyclized products in good to excellent yields .Chemical Reactions Analysis
The chemical reactions involving similar compounds often involve bromination reactions . For instance, the bromination of alkenes using anodically generated bromine has been reported . Early examples include the bromohydroxylation of alkenes which were limited to a small number of substrates .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(2-bromoethyl)-4-methyl-4H-1,2,4-triazole hydrobromide involves the reaction of 2-bromoethylamine with 4-methyl-4H-1,2,4-triazole in the presence of hydrobromic acid to yield the desired product.", "Starting Materials": [ "2-bromoethylamine", "4-methyl-4H-1,2,4-triazole", "hydrobromic acid" ], "Reaction": [ "To a solution of 2-bromoethylamine (1.0 equiv) in dry acetonitrile, add 4-methyl-4H-1,2,4-triazole (1.2 equiv) and hydrobromic acid (1.2 equiv).", "Stir the reaction mixture at room temperature for 24 hours.", "Concentrate the reaction mixture under reduced pressure to remove the solvent.", "Dissolve the residue in water and extract with ethyl acetate.", "Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to obtain the crude product.", "Purify the crude product by recrystallization from ethanol to obtain 3-(2-bromoethyl)-4-methyl-4H-1,2,4-triazole hydrobromide as a white solid." ] } | |
CAS RN |
2137669-46-4 |
Product Name |
3-(2-bromoethyl)-4-methyl-4H-1,2,4-triazole hydrobromide |
Molecular Formula |
C5H9Br2N3 |
Molecular Weight |
271 |
Purity |
85 |
Origin of Product |
United States |
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